Cas no 2758005-47-7 (tert-butyl 4-{3-hydroxybicyclo1.1.1pentan-1-yl}piperidine-1-carboxylate)

• Product Name: tert-butyl 4-{3-hydroxybicyclo1.1.1pentan-1-yl}piperidine-1-carboxylate
• CAS No: 2758005-47-7
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• MDL: MFCD34600906
• CID: 5666681
• PubChem ID: 165845825
• Update Time: 2023-11-27

tert-butyl 4-{3-hydroxybicyclo1.1.1pentan-1-yl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2758005-47-7
• tert-butyl 4-{3-hydroxybicyclo[1.1.1]pentan-1-yl}piperidine-1-carboxylate
• EN300-37374226
• EN300-27747931
• 1-Piperidinecarboxylic acid, 4-(3-hydroxybicyclo[1.1.1]pent-1-yl)-, 1,1-dimethylethyl ester
• tert-butyl 4-{3-hydroxybicyclo1.1.1pentan-1-yl}piperidine-1-carboxylate

• MDL： MFCD34600906
• Inchi： 1S/C15H25NO3/c1-13(2,3)19-12(17)16-6-4-11(5-7-16)14-8-15(18,9-14)10-14/h11,18H,4-10H2,1-3H3
• InChI Key： JARAXNSECISCAU-UHFFFAOYSA-N
• SMILES： OC12CC(C3CCN(C(=O)OC(C)(C)C)CC3)(C1)C2

Computed Properties

• Exact Mass: 267.18344366g/mol
• Monoisotopic Mass: 267.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 361.1±42.0 °C(Predicted)
• pka: 15.29±0.40(Predicted)